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Compound of Interest

Compound Name: 9-Aminoanthracene

Cat. No.: B1202694 Get Quote

Introduction

9-Aminoanthracene (9AA) is an aromatic amine widely utilized in research and development,

particularly as a fluorescent probe in bioimaging applications due to its intrinsic green

fluorescence.[1][2][3] Its derivatives have also been explored for their potential in medicinal

chemistry, including as neuroprotective and antidepressant agents.[4] The successful use of 9-
Aminoanthracene in experimental settings is critically dependent on the correct preparation

and handling of its stock solutions. This compound exhibits sensitivity to environmental factors,

particularly oxygen and light, which can lead to its degradation and a subsequent loss of

fluorescence.[1][2][5][6]

These application notes provide detailed protocols for the preparation of 9-Aminoanthracene
stock solutions, guidance on proper storage, and a summary of its relevant physicochemical

properties to ensure solution stability and experimental reproducibility.

Physicochemical and Solubility Data
Accurate preparation of stock solutions begins with an understanding of the compound's

fundamental properties.

Table 1: Physicochemical Properties of 9-Aminoanthracene
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Property Value Reference

Molecular Formula C₁₄H₁₁N [3][7][8]

Molecular Weight 193.24 g/mol [7][8]

CAS Number 779-03-3 [3][7][8][9]

Appearance
Yellow to dark green crystalline

powder
[3][9]

Melting Point ~170 °C [9]

Table 2: Qualitative Solubility of 9-Aminoanthracene

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing high-concentration

stock solutions for biological

assays.[1]

Dimethylformamide (DMF) Soluble

Similar to DMSO, effective for

dissolving aromatic

compounds.[10]

Chloroform (CHCl₃) Soluble
Used in synthesis and

characterization studies.[1][2]

Methanol (MeOH) Soluble
Often used in fluorescence

and stability studies.[1][2][5]

Ethanol Soluble

A common organic solvent

suitable for many applications.

[3]

Acetone Soluble
Another suitable organic

solvent.[3]

Water Insoluble
Very limited solubility in

aqueous solutions.[3][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cymitquimica.com/cas/779-03-3/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H11N/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/9-Aminoanthracene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H11N/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/9-Aminoanthracene
https://cymitquimica.com/cas/779-03-3/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H11N/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H%2C15H2
https://pubchem.ncbi.nlm.nih.gov/compound/9-Aminoanthracene
https://www.tcichemicals.com/IN/en/p/A1748
https://cymitquimica.com/cas/779-03-3/
https://www.tcichemicals.com/IN/en/p/A1748
https://www.tcichemicals.com/IN/en/p/A1748
https://www.benchchem.com/product/b1202694?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://www.solubilityofthings.com/1-aminoanthracene-910-dione
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://www.researchgate.net/publication/318347584_Maintaining_of_the_Green_Fluorescence_Emission_of_9-Aminoanthracene_for_Bioimaging_Applications
https://cymitquimica.com/cas/779-03-3/
https://cymitquimica.com/cas/779-03-3/
https://cymitquimica.com/cas/779-03-3/
https://www.solubilityofthings.com/1-aminoanthracene-910-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Safety Precautions:

9-Aminoanthracene is classified as a skin and eye irritant.[8]

Always handle the solid powder and concentrated solutions inside a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Protocol 1: Preparation of a Standard 10 mM Stock
Solution in DMSO
This protocol is suitable for most cell-based assays and in vitro experiments where a high-

concentration, water-miscible organic stock solution is required.

Materials:

9-Aminoanthracene (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate Mass: Determine the mass of 9-Aminoanthracene required. For 1 mL of a 10 mM

solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 193.24 g/mol * (1000 mg / 1 g) = 1.93

mg
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Weigh Compound: Carefully weigh out 1.93 mg of 9-Aminoanthracene powder and place it

into a sterile microcentrifuge tube or an amber vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Dissolution: Cap the vial securely and vortex the mixture until the solid is completely

dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if

necessary.

Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 20-50 µL).

Store the aliquots in a light-protected container at -20°C for long-term storage.
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Start

1. Weigh 1.93 mg
9-Aminoanthracene

2. Transfer to
amber vial

3. Add 1 mL
anhydrous DMSO

4. Vortex / Sonicate
until dissolved

5. Aliquot into
single-use tubes

6. Store at -20°C
(Protected from Light)

End

Click to download full resolution via product page

Workflow for preparing a standard stock solution.

Protocol 2: Preparation of a Stabilized Solution for
Fluorescence Applications
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This protocol is designed to minimize degradation from oxygen and light, preserving the

compound's fluorescent properties.

Materials:

9-Aminoanthracene (solid powder)

High-purity, deoxygenated solvent (e.g., Chloroform or Methanol)

Source of inert gas (Nitrogen or Argon)

Schlenk flask or similar glassware

Amber glass vials with Teflon-lined caps

Analytical balance and standard laboratory equipment

Procedure:

Deoxygenate Solvent: Bubble nitrogen or argon gas through the desired solvent (e.g.,

Methanol) for 15-20 minutes to remove dissolved oxygen.

Weigh Compound: In a fume hood, weigh the required amount of 9-Aminoanthracene and

add it to a dry Schlenk flask or a vial that can be sealed and purged.

Inert Atmosphere: Seal the flask and purge with inert gas for 5-10 minutes.

Add Solvent: Using a cannula or a gas-tight syringe, transfer the deoxygenated solvent to

the flask containing the 9-Aminoanthracene.

Dissolution: Stir or sonicate the mixture under a positive pressure of inert gas until the solid

is fully dissolved. A solution of 9AA in chloroform that has had nitrogen bubbled through it

can remain stable for over 72 hours.[1][2][5]

Storage:

Using a cannula, transfer the final solution into amber glass vials.
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Purge the headspace of each vial with inert gas before sealing tightly with a Teflon-lined

cap.

Wrap the vials in aluminum foil for extra light protection.

Store at -20°C or below.

Application Notes: Stability and Handling
The stability of 9-Aminoanthracene solutions is paramount for obtaining reliable experimental

data. The primary degradation pathways are oxidation and photodimerization.

Oxidation: In the presence of oxygen, 9-Aminoanthracene is oxidized to non-fluorescent

anthraquinone monoimine (AQNH).[1][2][5][6] This process is accelerated in solvents like

methanol under dark conditions.[1][2][6]

Photodimerization: Exposure to UV light (e.g., 365 nm) can cause a [4+4] cycloaddition,

leading to the formation of a dimer.[1][2] This reaction can be faster than oxidation.[1][2][5][6]

Best Practices for Storage and Use:

Prepare Fresh: For sensitive fluorescence-based experiments, it is always best to prepare

solutions fresh.

Inert Conditions: If solutions must be stored, use deoxygenated solvents and an inert gas

(Nitrogen or Argon) overlay, especially for long-term storage.[9]

Protect from Light: Always store solid 9-Aminoanthracene and its solutions in the dark by

using amber vials and/or wrapping containers in aluminum foil.[9]

Acidification: In some applications, the presence of an acid can stabilize the compound by

forming the 9-anthrylammonium salt, which helps maintain fluorescence.[1][2][5][6]

Working Solutions: When preparing dilute working solutions from a frozen stock, thaw the

stock aliquot quickly, use it immediately, and keep it on ice and protected from light during

the experiment. Discard any unused portion of the thawed aliquot.
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Degradation Pathways

Mitigation Strategies
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Factors affecting 9-Aminoanthracene stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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